Cas no 18986-12-4 (2,6-Pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester)

• Product Name: 2,6-Pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester
• CAS No: 18986-12-4
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD32876762
• CID: 5192180
• Update Time: 2025-05-23

2,6-Pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester

• MDL： MFCD32876762
• Inchi： 1S/C14H17NO5/c1-4-7-20-10-8-11(13(16)18-5-2)15-12(9-10)14(17)19-6-3/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： QJBRGPAGZQMIPK-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(C(OCC)=O)=CC(OCC=C)=C1

Additional information on 2,6-Pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester

Compound CAS No. 18986-12-4: 2,6-Pyridinedicarboxylic Acid, 4-(2-Propen-1-Yloxy)-, 2,6-Diethyl Ester

The compound with CAS No. 18986-12-4, known as 2,6-pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives and has garnered attention due to its unique structural features and potential applications in various industries. The molecule consists of a pyridine ring substituted with two ethyl ester groups at the 2 and 6 positions and a propenyl ether group at the 4 position. These substituents contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material synthesis. The presence of the pyridine ring provides a rigid structure that can be further functionalized to create bioactive molecules or advanced materials. The diethyl ester groups at the 2 and 6 positions enhance the molecule's solubility in organic solvents, making it easier to handle during synthesis and purification processes. Additionally, the propenyl ether group introduces electron-donating properties, which can influence the molecule's electronic characteristics and reactivity in various chemical reactions.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing advanced materials such as polymers or coordination compounds. Researchers have explored the use of pyridine derivatives in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels. The diethyl ester groups can be easily hydrolyzed under specific conditions, offering a controlled route for material degradation or self-healing properties.

In terms of biological applications, this compound has shown potential as a building block for drug development. The pyridine ring is a common structural motif in many bioactive compounds, including antibiotics and anticancer agents. By modifying the substituents on the pyridine ring, chemists can tailor the molecule's pharmacokinetic properties and bioavailability. Recent studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development.

The synthesis of CAS No. 18986-12-4 involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyridine ring through cyclization reactions and subsequent functionalization with ester and ether groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions and improve yield.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the diethyl ester groups undergo hydrolysis to form carboxylic acids, which are less toxic and more biodegradable. This property makes the compound suitable for applications where environmental safety is a priority.

In conclusion, CAS No. 18986-12-4, or 2,6-pyridinedicarboxylic acid, 4-(2-propen-1-yloxy)-, 2,6-diethyl ester, is a versatile compound with diverse applications in materials science and biomedicine. Its unique structure enables it to serve as a valuable precursor for advanced materials and bioactive molecules. Ongoing research continues to uncover new insights into its chemical properties and potential uses, positioning it as an important molecule in contemporary chemistry.